Cas no 1804488-96-7 (6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1804488-96-7
• MF: C₈H₄Br₂F₅N
• MW: 368.924077987671
• CID: 4863704
• Update Time: 2025-06-15

6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F5N/c9-2-4-3(7(11)12)1-5(10)16-6(4)8(13,14)15/h1,7H,2H2
• InChI Key： WTWRLUADDHOIDI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=NC(=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1804488-96-7)

6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by multiple halogen substituents and a pyridine core, make it a versatile intermediate for synthesizing a wide array of bioactive molecules. The compound's molecular formula and CAS number, CAS No. 1804488-96-7, provide a precise identifier for researchers and manufacturers alike.

The presence of bromo and chloro substituents in the molecule enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic frameworks, which are often required in the development of novel therapeutic agents. The difluoromethyl and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, attributes that are highly valued in drug design to improve bioavailability and prolong pharmacological effects.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit potent properties as kinase inhibitors, antiviral agents, and antimicrobial agents. For instance, derivatives of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine have been investigated for their potential in targeting specific enzymes involved in cancer pathways. The fluorine atoms' ability to modulate electronic properties and influence binding interactions with biological targets has made this class of compounds particularly attractive for medicinal chemists.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The bromomethyl group, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties such as amides, alcohols, or thiols. This flexibility has enabled the rapid assembly of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.

The agrochemical industry has also recognized the potential of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine as a precursor for developing advanced pesticides and herbicides. The structural motifs present in this compound contribute to its efficacy against various pests by interfering with essential biological processes. Recent studies have highlighted its utility in creating next-generation crop protection agents that offer improved selectivity and reduced environmental impact. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their stability under field conditions, ensuring prolonged activity even in challenging environments.

The synthesis of 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the pyridine ring system efficiently. The use of fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride) is critical for introducing the desired fluorine substituents while maintaining regioselectivity.

From a commercial perspective, the demand for high-purity 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine continues to grow as pharmaceutical and agrochemical companies invest heavily in discovering new active ingredients. Manufacturers must adhere to stringent quality control measures to ensure that the final product meets the rigorous standards required for industrial applications. Analytical techniques such as HPLC (high-performance liquid chromatography), NMR (nuclear magnetic resonance spectroscopy), and mass spectrometry play pivotal roles in verifying the compound's identity and purity.

The future prospects for this compound are promising, with ongoing research exploring novel synthetic routes and expanding its applications into emerging fields such as materials science and biotechnology. The ability to fine-tune its properties through structural modifications opens up endless possibilities for innovation. As scientists continue to unravel the full potential of fluorinated pyridines, 6-Bromo-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is poised to remain a cornerstone in synthetic chemistry and drug discovery.